Cas no 61540-31-6 (Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester)

Technical Introduction: Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester is a specialized ester derivative characterized by its branched alkyl structure and ketone functionality. This compound is valued for its stability and reactivity, making it suitable for use as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The tert-butyl ester group enhances steric protection, improving resistance to hydrolysis under acidic or basic conditions. The presence of the 3-oxo moiety allows for further functionalization, enabling applications in carbonyl chemistry. Its well-defined molecular structure ensures consistent performance in synthetic pathways, offering precise control in complex reactions.
Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester structure
61540-31-6 structure
Product Name:Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester
CAS No:61540-31-6
MF:C11H20O3
MW:200.274703979492
CID:475715
PubChem ID:12650950
Update Time:2025-11-02

Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 4,4-dimethyl-3-oxopentanoate
    • 61540-31-6
    • tert-Butylpivaloylacetate
    • tert-Butyl pivaloylacetate
    • SCHEMBL6206868
    • DTXSID50505712
    • MFCD11974524
    • DB-194795
    • 4,4-Dimethyl-3-oxopentanoic acid 1,1-dimethylethyl ester
    • G71689
    • Inchi: 1S/C11H20O3/c1-10(2,3)8(12)7-9(13)14-11(4,5)6/h7H2,1-6H3
    • InChI Key: MUANAHPVXYEGEX-UHFFFAOYSA-N
    • SMILES: O(C(CC(C(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 200.1413
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester

Comprehensive Guide to Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester (CAS No. 61540-31-6)

Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester (CAS No. 61540-31-6) is a specialized organic compound widely recognized in the chemical and pharmaceutical industries. This ester derivative, often referred to as tert-butyl 4,4-dimethyl-3-oxopentanoate, plays a crucial role in synthetic chemistry due to its unique structural properties. Its molecular formula is C11H20O3, and it is characterized by a ketone and ester functional group, making it a versatile intermediate in organic synthesis.

The compound's tert-butyl ester group enhances its stability, which is particularly beneficial in reactions requiring mild conditions. Researchers and chemists frequently utilize Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and fragrances. Its ability to act as a building block in multi-step synthetic routes has made it a valuable asset in modern chemistry.

One of the trending topics in the chemical industry is the demand for sustainable and green chemistry solutions. Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester aligns with this trend as it can be employed in eco-friendly synthetic pathways. For instance, its use in catalyzed reactions reduces the need for harsh reagents, minimizing environmental impact. This aspect is particularly appealing to industries aiming to meet regulatory standards and reduce their carbon footprint.

In the pharmaceutical sector, Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester is often explored for its potential in drug development. Its keto-ester functionality allows for the creation of bioactive molecules, including anti-inflammatory and antimicrobial agents. With the growing focus on personalized medicine and drug discovery, this compound is gaining attention for its role in designing novel therapeutics.

Another area of interest is the compound's application in the flavor and fragrance industry. The ester group in Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester contributes to its mild, fruity aroma, making it a candidate for use in perfumes and food additives. As consumers increasingly seek natural and synthetic alternatives for flavors, this compound offers a balance between performance and safety.

From a market perspective, the demand for specialty chemicals like Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester is on the rise. The compound's versatility and applicability across multiple industries drive its commercial value. Suppliers and manufacturers are investing in scalable production methods to meet the needs of research institutions and industrial players. Additionally, advancements in analytical techniques have improved the purity and quality control of this compound, further enhancing its market appeal.

For researchers and professionals seeking detailed information, CAS No. 61540-31-6 is a critical identifier. Databases and scientific literature often reference this number to provide accurate data on the compound's properties, safety, and applications. Whether you are working on organic synthesis, material science, or industrial applications, understanding the nuances of Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester can significantly impact your work.

In summary, Pentanoic acid, 4,4-dimethyl-3-oxo-, 1,1-dimethylethyl ester (CAS No. 61540-31-6) is a multifaceted compound with broad applications in chemistry and beyond. Its relevance in green chemistry, pharmaceuticals, and flavor industries underscores its importance in both academic and industrial settings. As innovation continues to drive the chemical sector, this compound will likely remain a key player in advancing scientific and commercial endeavors.

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